Cas no 946319-78-4 (5-bromo-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylfuran-2-carboxamide)

• Product Name: 5-bromo-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylfuran-2-carboxamide
• CAS No: 946319-78-4
• MF: C₁₉H₁₅BrN₂O₄
• MW: 415.237404108047
• CID: 5517150
• Update Time: 2025-10-23

5-bromo-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]furan-2-carboxamide
• 5-bromo-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylfuran-2-carboxamide

• Inchi： 1S/C19H15BrN2O4/c20-17-8-7-15(26-17)18(23)21-13-6-5-12-3-1-9-22(14(12)11-13)19(24)16-4-2-10-25-16/h2,4-8,10-11H,1,3,9H2,(H,21,23)
• InChI Key： CXRDOSOIZZKJHG-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NC1=CC2=C(C=C1)CCCN2C(C1=CC=CO1)=O)=O

Additional information on 5-bromo-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylfuran-2-carboxamide

5-Bromo-N-1-(Furan-2-Carbonyl)-1,2,3,4-Tetrahydroquinolin-7-Ylfuran-2-Carboxamide: A Comprehensive Overview

5-Bromo-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylfuran-2-carboxamide, with the CAS number 946319-78-4, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development. The molecule combines a tetrahydroquinoline core with a furan moiety, creating a structure that exhibits intriguing chemical and biological properties.

The synthesis of this compound involves a series of intricate reactions that highlight the ingenuity of modern organic chemistry. Researchers have employed various strategies to construct the tetrahydroquinoline framework, including cyclization reactions and selective bromination. The incorporation of the furan ring into the molecule adds an additional layer of complexity and functionality. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, making this compound more accessible for further research.

One of the most compelling aspects of this compound is its potential biological activity. Preliminary in vitro studies suggest that it may exhibit antimicrobial and anticancer properties. The bromine substituent at position 5 plays a crucial role in modulating these activities by influencing the electronic properties of the molecule. Furthermore, the furan moiety contributes to the compound's ability to interact with biological targets, such as enzymes and receptors.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity with various protein targets, such as kinases and proteases. The results indicate that the compound has a high potential for inhibiting key enzymes involved in disease pathways, making it a promising candidate for drug development.

In addition to its therapeutic potential, this compound has also been explored for its role in material science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics. Researchers have investigated its ability to form self-assembled monolayers and its performance in organic field-effect transistors (OFETs). These studies have demonstrated its potential as a building block for advanced materials.

The structural versatility of 5-bromo-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylfuran-2-carboxamide also makes it an excellent starting material for further chemical modifications. By altering substituents at various positions on the molecule, chemists can fine-tune its properties for specific applications. For instance, introducing electron-withdrawing or electron-donating groups can significantly impact its reactivity and selectivity in chemical reactions.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of this compound. As concerns about chemical pollution continue to rise, researchers are exploring methods to design compounds that are both effective and environmentally friendly. Preliminary studies suggest that this compound may undergo microbial degradation under certain conditions, although further research is needed to fully characterize its environmental impact.

In conclusion, 5-bromo-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylfuran-2-carboxamide (CAS No. 946319-78-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, coupled with advanced synthetic techniques and computational modeling tools, positions it as a valuable asset in both academic research and industrial applications.